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Compound of Interest

Compound Name: 3,5-Dimethylhexanal

Cat. No.: B034571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling and storage

of 3,5-Dimethylhexanal. It is intended to serve as a comprehensive resource for laboratory

professionals engaged in organic synthesis, fragrance development, and pharmaceutical

research.

Overview and Properties
3,5-Dimethylhexanal is a branched-chain aldehyde that serves as a versatile intermediate in

organic synthesis.[1][2] Its utility lies in the reactivity of the aldehyde functional group, which

can participate in a variety of carbon-carbon bond-forming reactions.

1.1. Physical and Chemical Properties

A summary of the key physical and chemical properties of 3,5-Dimethylhexanal is presented

in the table below. This data is essential for planning reactions and ensuring safe handling.
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Property Value Reference(s)

Molecular Formula C8H16O [3][4][5][6][7][8]

Molecular Weight 128.21 g/mol [3][4][5][9]

CAS Number 19796-88-4 [3][5][6]

Appearance Colorless liquid (presumed)

Boiling Point
93-94 °C @ 80 Torr; 156.7 °C

@ 760 mmHg
[4][10][11]

Density 0.808 g/cm³ [11]

Flash Point 48 °C [11]

Solubility
Soluble in organic solvents;

limited solubility in water.
[12]

Refractive Index 1.408 [11]

1.2. Spectral Data

While experimental spectral data for 3,5-Dimethylhexanal is not readily available in the

searched literature, the following are expected characteristic signals based on the analysis of

similar aldehydes and general spectroscopic principles:

¹H NMR: A characteristic peak for the aldehydic proton is expected around 9.6-9.8 ppm.

Other signals will correspond to the various methyl and methylene groups in the aliphatic

chain.

¹³C NMR: The carbonyl carbon of the aldehyde will appear significantly downfield, typically in

the range of 200-205 ppm.

Infrared (IR) Spectroscopy: A strong C=O stretching vibration is expected around 1720-1740

cm⁻¹.[13][14] The C-H stretch of the aldehyde group typically appears as two weak bands

between 2700-2900 cm⁻¹.[14]

Mass Spectrometry: The molecular ion peak (M+) would be at m/z = 128. Common

fragmentation patterns for aldehydes include the loss of a hydrogen atom (M-1), an alkyl
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radical, or cleavage at the alpha-carbon.[15]

Safety, Handling, and Storage Protocols
2.1. Hazard Identification and GHS Classification

3,5-Dimethylhexanal is classified as a hazardous substance. Adherence to safety protocols is

mandatory.

GHS Pictograms:

Flame: Flammable liquid

Exclamation Mark: Skin Irritant, Eye Irritant, May cause respiratory irritation

Hazard Statements:

H226: Flammable liquid and vapor.[9][16]

H315: Causes skin irritation.[9][16]

H319: Causes serious eye irritation.[9]

H335: May cause respiratory irritation.[9]

2.2. Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 3,5-Dimethylhexanal.

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Skin and Body Protection: A lab coat and closed-toe shoes are required. For larger quantities

or in case of potential splashing, a chemical-resistant apron is recommended.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If a fume hood is not available or if aerosolization is possible, a respirator with an

organic vapor cartridge is necessary.
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2.3. Safe Handling Protocol

The following workflow outlines the essential steps for the safe handling of 3,5-
Dimethylhexanal.

Preparation Handling Post-Handling

Review SDS Don Appropriate PPE Ensure Fume Hood is Operational Work within Fume Hood Ground equipment to prevent static discharge Dispense liquid carefully Keep away from ignition sources Tightly seal container Clean work area Dispose of waste properly Remove and decontaminate PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3,5-Dimethylhexanal.

2.4. Storage

Proper storage is crucial to maintain the stability of 3,5-Dimethylhexanal and to prevent

accidents.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[17][18]

Keep away from heat, sparks, open flames, and other ignition sources.[10][17][18]

Store separately from oxidizing agents and strong bases.

The storage area should be equipped with appropriate fire suppression systems.

Experimental Protocols and Application Notes
3,5-Dimethylhexanal is a valuable building block in organic synthesis, particularly for the

construction of larger, more complex molecules.[1][2] Its aldehyde functionality makes it a

suitable substrate for reactions such as the Wittig olefination, which is widely used in the

synthesis of natural products, including insect pheromones.[19][20][21]

3.1. Application Note: Synthesis of Alkenes via Wittig Reaction
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The Wittig reaction is a powerful method for converting aldehydes and ketones into alkenes.

[22][23] This reaction involves the use of a phosphorus ylide, also known as a Wittig reagent.

The reaction is highly versatile and allows for the formation of a carbon-carbon double bond at

a specific location within a molecule.

3.2. Detailed Experimental Protocol: Wittig Olefination of 3,5-Dimethylhexanal

This protocol provides a general procedure for the Wittig olefination of 3,5-Dimethylhexanal to
form a generic alkene. The specific Wittig reagent used will determine the final product.

Materials:

3,5-Dimethylhexanal

Appropriate phosphonium salt (e.g., methyltriphenylphosphonium bromide for the synthesis

of 4,6-dimethyl-1-heptene)

Strong base (e.g., n-butyllithium, sodium hydride)

Anhydrous solvent (e.g., tetrahydrofuran (THF), diethyl ether)

Anhydrous sodium sulfate

Solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

Procedure:

Preparation of the Wittig Reagent (Ylide):

In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under

an inert atmosphere (e.g., nitrogen or argon), suspend the chosen phosphonium salt in

anhydrous THF.

Cool the suspension to 0 °C in an ice bath.

Slowly add a solution of a strong base (e.g., n-butyllithium in hexanes) dropwise to the

suspension with vigorous stirring. The formation of the ylide is often indicated by a color

change (typically to a deep red or orange).
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Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for

an additional hour.

Wittig Reaction:

Cool the ylide solution back down to 0 °C.

In a separate, dry flask, dissolve 3,5-Dimethylhexanal in a minimal amount of anhydrous

THF.

Add the solution of 3,5-Dimethylhexanal dropwise to the stirred ylide solution at 0 °C.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm

to room temperature. Stir for 2-4 hours, or until TLC analysis indicates the consumption of

the starting aldehyde.

Work-up and Purification:

Quench the reaction by slowly adding a saturated aqueous solution of ammonium

chloride.

Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate

(3 x 50 mL).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography on silica gel using an

appropriate solvent system (e.g., a gradient of hexanes and ethyl acetate).

3.3. Logical Workflow for the Wittig Reaction

The following diagram illustrates the key stages of the Wittig reaction protocol.
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Ylide Formation

Alkene Synthesis

Purification

Suspend Phosphonium Salt in Anhydrous THF

Add Strong Base at 0°C

Stir to Form Ylide

Add 3,5-Dimethylhexanal Solution at 0°C

Warm to Room Temperature and Stir

Monitor Reaction by TLC

Quench with Saturated NH4Cl

Extract with Organic Solvent

Dry and Concentrate

Purify by Column Chromatography

Click to download full resolution via product page

Caption: Key stages of the Wittig reaction with 3,5-Dimethylhexanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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